Cas no 51062-97-6 (Gadolinium Gallium 2-propanolate (1:3:12))

• Product Name: Gadolinium Gallium 2-propanolate (1:3:12)
• CAS No: 51062-97-6
• MF: C₁₈H₄₂GaGdO₆
• MW: 581.495486736298
• CID: 1570515
• Update Time: 2025-10-28

Gadolinium Gallium 2-propanolate (1:3:12) Chemical and Physical Properties

Names and Identifiers

• Gadolinium gallium 2-propanolate (1:3:12)
• V IN ISOPROPANOL
• Gadolinium gallium isopropoxide, 99.9% (metals basis), 25% w/v in isopropanol
• Gadolinium Gallium 2-propanolate (1:3:12)

• MDL： MFCD00144380
• Inchi： 1S/6C3H7O.Ga.Gd/c6*1-3(2)4;;/h6*3H,1-2H3;;/q6*-1;2*+3
• InChI Key： YNRLNVNITQTDKC-UHFFFAOYSA-N
• SMILES： [Gd+3].[Ga+3].C([O-])(C)C.C([O-])(C)C.C([O-])(C)C.C([O-])(C)C.C([O-])(C)C.C([O-])(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 0

Additional information on Gadolinium Gallium 2-propanolate (1:3:12)

Gadolinium Gallium 2-propanolate (1:3:12): A Comprehensive Overview in Modern Chemical and Biomedical Applications

Gadolinium Gallium 2-propanolate (1:3:12), with the CAS number 51062-97-6, represents a sophisticated coordination compound that has garnered significant attention in the fields of chemistry and biomedical research. This compound, characterized by its unique structural composition, exhibits promising properties that make it a valuable candidate for various applications, particularly in magnetic resonance imaging (MRI) contrast agents and catalytic systems.

The molecular structure of Gadolinium Gallium 2-propanolate (1:3:12) consists of gadolinium ions coordinated with gallium ions and propanolate ligands, forming a complex network that contributes to its stability and reactivity. This intricate arrangement not only enhances its solubility in polar solvents but also allows for precise control over its magnetic properties. Such characteristics are particularly crucial in the development of advanced MRI contrast agents, where the ability to enhance imaging clarity and resolution is paramount.

In recent years, there has been a surge in research focused on improving the efficacy of MRI contrast agents. The use of Gadolinium Gallium 2-propanolate (1:3:12) has emerged as a promising strategy due to its high relaxivity and biocompatibility. Studies have demonstrated that this compound can significantly improve the contrast in MRI scans, allowing for more accurate diagnosis of neurological and cardiovascular diseases. The ability to target specific tissues and organs with high precision makes it an invaluable tool for medical professionals.

Beyond its applications in medical imaging, Gadolinium Gallium 2-propanolate (1:3:12) has also shown potential in catalytic processes. Its unique coordination environment facilitates the activation of various small molecules, making it an effective catalyst for organic transformations. Researchers have explored its use in cross-coupling reactions, hydrogenation processes, and polymerization reactions, where it demonstrates superior efficiency and selectivity compared to traditional catalysts.

The synthesis of Gadolinium Gallium 2-propanolate (1:3:12) involves a meticulous process that requires precise control over reaction conditions. The coordination between gadolinium and gallium ions is achieved through controlled hydrolysis and condensation reactions, followed by ligand exchange with propanolate groups. This synthetic route has been optimized to ensure high yield and purity, which are essential for applications in both medical and industrial settings.

The biocompatibility of Gadolinium Gallium 2-propanolate (1:3:12) is another critical factor that contributes to its widespread use. Unlike some other gadolinium-based compounds, this derivative exhibits minimal toxicity upon systemic administration. This property has been confirmed through preclinical studies, where it was observed that even at high concentrations, the compound did not induce significant adverse effects. Such findings have bolstered confidence in its safety profile, making it a preferred choice for clinical applications.

Advancements in nanotechnology have further expanded the potential applications of Gadolinium Gallium 2-propanolate (1:3:12). By incorporating this compound into nanocarriers, researchers have developed novel drug delivery systems that can target specific sites within the body with high accuracy. These nanocarriers not only enhance the efficacy of therapeutic agents but also reduce side effects by minimizing systemic exposure. The integration of Gadolinium Gallium 2-propanolate (1:3:12) into such systems represents a significant step forward in personalized medicine.

The role of computational chemistry in understanding the behavior of Gadolinium Gallium 2-propanolate (1:3:12) cannot be overstated. Advanced computational methods have enabled researchers to model its interactions with biological molecules at an atomic level. These simulations have provided valuable insights into how the compound behaves within living systems, helping to refine its design for optimal performance. By leveraging computational tools alongside experimental techniques, scientists can accelerate the development of new applications for this remarkable compound.

The future prospects for Gadolinium Gallium 2-propanolate (1:3:12) are vast and exciting. Ongoing research is exploring its potential in areas such as photodynamic therapy, where it could be used to generate reactive oxygen species that selectively target cancer cells. Additionally, its application in environmental remediation is being investigated, as it shows promise in degrading toxic pollutants through catalytic oxidation processes.

In conclusion, Gadolinium Gallium 2-propanolate (1:3:12), identified by the CAS number 51062-97-6, is a multifaceted compound with significant implications across multiple domains of science and medicine. Its unique properties make it an excellent candidate for advanced MRI contrast agents, catalytic systems, and drug delivery platforms. As research continues to uncover new applications for this compound, its impact on society is likely to grow even further.